Cas no 1101206-20-5 (N1-(3-chlorophenyl)-N2-ethyl-2,3-dihydro-1H-indole-1,2-dicarboxamide)

• Product Name: N1-(3-chlorophenyl)-N2-ethyl-2,3-dihydro-1H-indole-1,2-dicarboxamide
• CAS No: 1101206-20-5
• MF: C₁₈H₁₈ClN₃O₂
• MW: 343.807423114777
• CID: 5471703
• PubChem ID: 44014904
• Update Time: 2025-10-31

N1-(3-chlorophenyl)-N2-ethyl-2,3-dihydro-1H-indole-1,2-dicarboxamide Chemical and Physical Properties

Names and Identifiers

• 1-N-(3-chlorophenyl)-2-N-ethyl-2,3-dihydroindole-1,2-dicarboxamide
• 1101206-20-5
• AKOS024472579
• F2864-0074
• SR-01000916930-1
• SR-01000916930
• N1-(3-chlorophenyl)-N2-ethylindoline-1,2-dicarboxamide
• N1-(3-chlorophenyl)-N2-ethyl-2,3-dihydro-1H-indole-1,2-dicarboxamide

• Inchi： 1S/C18H18ClN3O2/c1-2-20-17(23)16-10-12-6-3-4-9-15(12)22(16)18(24)21-14-8-5-7-13(19)11-14/h3-9,11,16H,2,10H2,1H3,(H,20,23)(H,21,24)
• InChI Key： UMTHFSOMTDDCFG-UHFFFAOYSA-N
• SMILES： ClC1=C([H])C([H])=C([H])C(=C1[H])N([H])C(N1C2=C([H])C([H])=C([H])C([H])=C2C([H])([H])C1([H])C(N([H])C([H])([H])C([H])([H])[H])=O)=O

Computed Properties

• Exact Mass: 343.1087545g/mol
• Monoisotopic Mass: 343.1087545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 61.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives

Additional information on N1-(3-chlorophenyl)-N2-ethyl-2,3-dihydro-1H-indole-1,2-dicarboxamide

N1-(3-Chlorophenyl)-N2-Ethyl-2,3-Dihydro-1H-Indole-1,2-Dicarboxamide: A Comprehensive Overview

The compound with CAS No. 1101206-20-5, commonly referred to as N1-(3-chlorophenyl)-N2-ethyl-2,3-dihydro-1H-indole-1,2-dicarboxamide, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a dicarboxamide group attached to a dihydroindole framework. The presence of a chlorophenyl substituent and an ethyl group further enhances its chemical complexity and potential applications.

Recent studies have highlighted the potential of this compound in drug discovery and development. The dihydroindole core is known for its versatility in binding to various biological targets, making it a valuable scaffold for designing bioactive molecules. The chlorophenyl group introduces electronic and steric effects that can modulate the compound's interactions with proteins and enzymes. Similarly, the ethyl substituent contributes to the molecule's lipophilicity, which is crucial for its absorption and distribution properties in biological systems.

One of the most promising applications of this compound lies in its potential as a neuroprotective agent. Research has shown that certain derivatives of dihydroindoles exhibit protective effects against neurodegenerative diseases such as Alzheimer's and Parkinson's. The dicarboxamide group in this compound may play a role in enhancing its ability to cross the blood-brain barrier, a critical factor for neurotherapeutic agents.

In addition to its therapeutic potential, this compound has also been explored for its role in cancer research. The chlorophenyl substituent has been linked to anti-proliferative activity against various cancer cell lines. Furthermore, the dicarboxamide functionality may facilitate the design of targeted drug delivery systems, enabling precise delivery of anti-cancer agents to tumor sites.

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. Key steps include the preparation of the dihydroindole core through cyclization reactions and the subsequent introduction of functional groups such as the chlorophenyl and ethyl substituents. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize the reaction conditions and improve yield.

From an analytical standpoint, this compound has been characterized using a variety of spectroscopic techniques, including NMR (nuclear magnetic resonance) and MS (mass spectrometry). These analyses have provided insights into its molecular structure, purity, and stability under different conditions. Such data are essential for ensuring the reliability of experimental results in preclinical studies.

Looking ahead, ongoing research is focused on understanding the mechanistic basis of this compound's bioactivity. Computational modeling techniques are being utilized to predict its binding modes with target proteins and to identify potential off-target effects. This information will be critical for guiding further optimization studies aimed at improving its therapeutic index.

In conclusion, N1-(3-chlorophenyl)-N2-ethyl-2,3-dihydro-1H-indole-1,2-dicarboxamide represents a compelling candidate for advancing our understanding of complex organic molecules in drug discovery. Its unique structure, combined with recent advancements in chemical synthesis and biological evaluation, positions it as a valuable tool for addressing unmet medical needs.